Cas no 5620-70-2 (5-fluoro-3-(2-pyridin-2-ylhydrazino)-2H-indol-2-one)

5-fluoro-3-(2-pyridin-2-ylhydrazino)-2H-indol-2-one structure
5620-70-2 structure
Product Name:5-fluoro-3-(2-pyridin-2-ylhydrazino)-2H-indol-2-one
CAS No:5620-70-2
MF:C13H9FN4O
MW:256.23516535759
CID:1597573
PubChem ID:2856175
Update Time:2025-04-21

5-fluoro-3-(2-pyridin-2-ylhydrazino)-2H-indol-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-fluoro-3-(2-pyridin-2-ylhydrazino)-2H-indol-2-one
    • 5-fluoro-3-(2-pyridin-2-ylhydrazinyl)indol-2-one
    • 5-fluoro-3-(pyridin-2-yldiazenyl)-1H-indol-2-ol
    • AKOS000359075
    • 5-fluoro-1H-indole-2,3-dione 3-(2-pyridinylhydrazone)
    • AKOS000985454
    • CBMicro_026419
    • 5620-70-2
    • DTXSID80416983
    • AB00090819-01
    • BIM-0026256.P001
    • Inchi: 1S/C13H9FN4O/c14-8-4-5-10-9(7-8)12(13(19)16-10)18-17-11-3-1-2-6-15-11/h1-7,16,19H/b18-17+
    • InChI Key: SBBBDFMHEQTEMA-ISLYRVAYSA-N
    • SMILES: FC1C=CC2=C(C=1)C(=C(N2)O)/N=N/C1C=CC=CN=1

Computed Properties

  • Exact Mass: 256.07617
  • Monoisotopic Mass: 256.076039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.4
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.46
  • Boiling Point: 310.6°C at 760 mmHg
  • Flash Point: 141.6°C
  • Refractive Index: 1.699
  • PSA: 66.91
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